4-Amino-N,3-dimethylbenzamide hydrochloride
Overview
Description
4-Amino-N,3-dimethylbenzamide hydrochloride is a chemical compound with the CAS Number: 1269394-46-8 . It has a molecular weight of 200.67 . This compound is used as an important raw material and intermediate in pharmaceuticals, agro-based, and dye stuff fields .
Molecular Structure Analysis
The InChI code for 4-Amino-N,3-dimethylbenzamide hydrochloride is1S/C9H12N2O.ClH/c1-6-5-7 (9 (12)11-2)3-4-8 (6)10;/h3-5H,10H2,1-2H3, (H,11,12);1H . This indicates the presence of a chloride ion (Cl-) along with the organic molecule. Physical And Chemical Properties Analysis
4-Amino-N,3-dimethylbenzamide hydrochloride is a solid at room temperature . Unfortunately, specific physical and chemical properties like melting point, boiling point, and density are not available in the searched resources.Scientific Research Applications
Synthesis and Chemical Properties
4-Amino-N,3-dimethylbenzamide hydrochloride is involved in various chemical synthesis processes, highlighting its utility in creating complex molecules. For instance, it has been used as an intermediate in the synthesis of 2-amino-5-chloro-N,3-dimethylbenzamide by undergoing a series of chlorination, oxidation, and ammonolysis reactions. This synthesis process was optimized for reaction temperature and reagent ratios, indicating the compound's versatility in chemical synthesis (Zhang Zho, 2014). Similarly, it has played a role in the preparation of 4-amino-1,3-dimethylpyrazole hydrochloride through a scalable and practical process, emphasizing its importance as a starting material in chemical synthesis (S. Graham, P. Brown, J. Ford, 2010).
Molecular Structure and Interaction Studies
The compound's utility extends to molecular structure and interaction studies. Research involving N-3-hydroxyphenyl-4-methoxybenzamide, a related compound, utilized DFT calculations and X-ray diffraction to evaluate the impact of intermolecular interactions on molecular geometry. This study contributes to understanding how similar compounds' structural configurations are influenced by their interactions and packing in crystalline forms (Sedat Karabulut et al., 2014).
Physicochemical Characterization
Physicochemical characterization of related compounds, like the antiemetic drug 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, has been conducted to understand their molar refractivity and polarizability. These studies involve density and refractive index measurements, providing insights into the compound's physicochemical properties and interactions in various solutions (R. Sawale et al., 2016).
Safety and Hazards
properties
IUPAC Name |
4-amino-N,3-dimethylbenzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O.ClH/c1-6-5-7(9(12)11-2)3-4-8(6)10;/h3-5H,10H2,1-2H3,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHISHZKACZTANW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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